Cas no 2799-07-7 (S-Trityl-L-cysteine)

S-Trityl-L-cysteine Properties

Names and Identifiers

• S-Trityl-L-cysteine
• (+)-S-Trityl-L-cysteine
• H-Cys(Trt)-OH
• S-Triphenylmethyl-L-cysteine
• H-L-Cys(Trt)-OH
• (R)-S-Tritylcysteine
• Cys(Trt)-OH
• CYSTEINE(TRT)-OH
• EG5 INHIBITOR II
• L-Cys(trt)-OH
• S-Tritylcysteine
• S-Trt-L-Lys-OH
• TRITYL-L-CYSTEINE
• Tritylthioalanine
• Tritylcysteine
• S-(Triphenylmethyl)-L-cysteine
• 3-Tritylthio-L-alanine
• L-Alanine, 3-(tritylthio)-
• STLC
• Alanine, 3-(tritylthio)-, L-
• (2R)-2-amino-3-[(triphenylmethyl)sulfanyl]propanoic acid
• (R)-2-amino-3-(tritylthio)propanoic acid
• DLMYFMLKORXJPO-FQEVSTJZSA-N
• (2R)-2-amino-3-[(triphenylmethyl)thio]propanoic acid
• C22H21NO2S
• S-trity
• s-trityl-cysteine
• CS-W011818
• NCIMech_000214
• S-Trityl-L-Cysteine (STLC), 1
• 2(R)-Amino-3-tritylsulfanylpropionic acid
• NSC 83265
• SCHEMBL768203
• 4-06-00-05051 (Beilstein Handbook Reference)
• ZZD
• BRN 2339626
• S-trityl cysteine
• HY-W011102
• MLS006010852
• BDBM23772
• MFCD00002611
• (2R)-2-amino-3-[tri(phenyl)methylsulfanyl]propanoic acid
• (+)-S-Trityl-L-cysteine, 97%
• AM81687
• AS-11885
• 2799-07-7
• (R)-2-AMINO-3-TRITYLSULFANYL-PROPIONIC ACID
• (2R)-2-amino-3-tritylsulfanylpropanoic acid
• s5522
• T2522
• L-Cysteine, S-(triphenylmethyl)-,
• Z1143441519
• CCG-35305
• CHEBI:91461
• Q27163302
• M03084
• A819272
• AKOS015854129
• J-300091
• AKOS015897303
• CHEMBL392695
• EN300-72024
• NSC-83265
• NSC 124663
• D-Cysteine,s-(triphenylmethyl)-
• SMR004701775
• DB-257989
• GLXC-02953
• +Expand

• MDL： MFCD00002611
• InChIKey： DLMYFMLKORXJPO-FQEVSTJZSA-N
• Inchi： 1S/C22H21NO2S/c23-20(21(24)25)16-26-22(17-10-4-1-5-11-17,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-15,20H,16,23H2,(H,24,25)/t20-/m0/s1
• SMILES： S(C([H])([H])[C@@]([H])(C(=O)O[H])N([H])[H])C(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 2339626

Computed Properties

• Exact Mass: 363.1293g/mol
• Surface Charge: 0
• XLogP3: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 363.1293g/mol
• Monoisotopic Mass: 363.1293g/mol
• Topological Polar Surface Area: 88.6Ų
• Heavy Atom Count: 26
• Complexity: 392
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0

Experimental Properties

• LogP: 4.82390
• PSA: 88.62000
• Refractive Index: 111 ° (C=0.8, 0.04mol Ethanolic HCl)
• Boiling Point: 524.7℃ at 760 mmHg
• Melting Point: 195°C(lit.)
• Flash Point: 271.2 °C
• Color/Form: White to Yellow Solid
• Solubility: Insoluble in water
• Specific Rotation: +84 to +90° (c=1 in acetic acid)
• Optical Activity: [α]25/D +115°, c = 0.8 in 0.04 M ethanolic HCl
• Density: 1.1342 (rough estimate)

S-Trityl-L-cysteine Security Information

• Symbol: GHS07
• RTECS：AY7710000
• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 22
• Signal Word：Warning

S-Trityl-L-cysteine Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters